Cas no 861674-49-9 (1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester)

1,6-Dihydro-6-oxo-3-Pyridineacetic acid methyl ester is a pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a ketone functionality, enabling versatile applications in heterocyclic chemistry. The compound serves as a key building block for the preparation of biologically active molecules, including potential drug candidates. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for selective transformations. The ester moiety facilitates further derivatization, while the pyridine core contributes to its role in coordination chemistry and ligand design. This compound is particularly valuable in medicinal chemistry research for scaffold diversification.

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester structure

861674-49-9 structure

Product Name:1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester

CAS No:861674-49-9

MF:C₈H₉NO₃

MW:167.161962270737

CID:1119378

PubChem ID:69549600

Update Time:2025-10-29

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester
- (6-Oxo-1,6-dihydro-pyridin-3-yl)-acetic acid methyl ester
- 861674-49-9
- SCHEMBL5739617
- PBBLCTVNOXYRJA-UHFFFAOYSA-N
- Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate
- Inchi： 1S/C8H9NO3/c1-12-8(11)4-6-2-3-7(10)9-5-6/h2-3,5H,4H2,1H3,(H,9,10)
- InChI Key： PBBLCTVNOXYRJA-UHFFFAOYSA-N
- SMILES： O(C)C(CC1C=CC(NC=1)=O)=O

Computed Properties

Exact Mass: 167.058
Monoisotopic Mass: 167.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4A^2
XLogP3: -0.5

1,6-dihydro-6-oxo-3-Pyridineacetic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029192822-5g	Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate	861674-49-9	95%	5g	$1340.00	2023-08-31
Alichem	A029192822-10g	Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate	861674-49-9	95%	10g	$2101.12	2023-08-31
Alichem	A029192822-25g	Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate	861674-49-9	95%	25g	$3676.96	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1744310-1g	Methyl 2-(6-oxo-1,6-dihydropyridin-3-yl)acetate	861674-49-9	98%	1g	￥5915.00	2024-07-28